molecular formula C12H16Cl2N2 B8758441 1-(2-Chloroethyl)-4-(3-chlorophenyl)piperazine CAS No. 63377-88-8

1-(2-Chloroethyl)-4-(3-chlorophenyl)piperazine

Cat. No. B8758441
CAS RN: 63377-88-8
M. Wt: 259.17 g/mol
InChI Key: TYRHCJVEIFXKFC-UHFFFAOYSA-N
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Description

1-(2-Chloroethyl)-4-(3-chlorophenyl)piperazine is a useful research compound. Its molecular formula is C12H16Cl2N2 and its molecular weight is 259.17 g/mol. The purity is usually 95%.
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properties

CAS RN

63377-88-8

Product Name

1-(2-Chloroethyl)-4-(3-chlorophenyl)piperazine

Molecular Formula

C12H16Cl2N2

Molecular Weight

259.17 g/mol

IUPAC Name

1-(2-chloroethyl)-4-(3-chlorophenyl)piperazine

InChI

InChI=1S/C12H16Cl2N2/c13-4-5-15-6-8-16(9-7-15)12-3-1-2-11(14)10-12/h1-3,10H,4-9H2

InChI Key

TYRHCJVEIFXKFC-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1CCCl)C2=CC(=CC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of (3-chloro-phenyl)-piperazine hydrochloride (51.5 mmol) and powdered sodium hydroxide (103 mmol) in DMSO (75 mL) was treated with 2-bromo-1-chloroethane (77.2 mmol) and stirred at ambient temperature for 4 h. The reaction was poured into ice cold water (200 mL) and stirred for 0.5 h. A solid mass formed and was separated by decanting the water. The aqueous layer was extracted with dichloromethane (100 mL). The solid mass was dissolved with dichloromethane (100 mL) and the combined organics were dried with sodium sulfate, filtered and the solvent removed under vacuum. Flash chromatography (chloroform:acetone 50:1 to 20:1) yielded an oil (7.95 g) as the titled compound.
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